Cas no 2137026-13-0 (1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester, (2S,4S)-)

1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester, (2S,4S)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester, (2S,4S)-
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- Inchi: 1S/C13H22ClNO4/c1-9-7-10(11(16)18-8-14)5-6-15(9)12(17)19-13(2,3)4/h9-10H,5-8H2,1-4H3/t9-,10-/m0/s1
- InChI Key: OUZANLOUVQMOMY-UWVGGRQHSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC[C@H](C(OCCl)=O)C[C@@H]1C
1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester, (2S,4S)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-386647-0.05g |
1-tert-butyl 4-chloromethyl (2S,4S)-2-methylpiperidine-1,4-dicarboxylate |
2137026-13-0 | 95% | 0.05g |
$924.0 | 2024-06-05 | |
Enamine | EN300-386647-10.0g |
1-tert-butyl 4-chloromethyl (2S,4S)-2-methylpiperidine-1,4-dicarboxylate |
2137026-13-0 | 95% | 10.0g |
$4729.0 | 2024-06-05 | |
Enamine | EN300-386647-0.1g |
1-tert-butyl 4-chloromethyl (2S,4S)-2-methylpiperidine-1,4-dicarboxylate |
2137026-13-0 | 95% | 0.1g |
$968.0 | 2024-06-05 | |
Enamine | EN300-386647-1.0g |
1-tert-butyl 4-chloromethyl (2S,4S)-2-methylpiperidine-1,4-dicarboxylate |
2137026-13-0 | 95% | 1.0g |
$1100.0 | 2024-06-05 | |
Enamine | EN300-386647-2.5g |
1-tert-butyl 4-chloromethyl (2S,4S)-2-methylpiperidine-1,4-dicarboxylate |
2137026-13-0 | 95% | 2.5g |
$2155.0 | 2024-06-05 | |
Enamine | EN300-386647-5.0g |
1-tert-butyl 4-chloromethyl (2S,4S)-2-methylpiperidine-1,4-dicarboxylate |
2137026-13-0 | 95% | 5.0g |
$3189.0 | 2024-06-05 | |
Enamine | EN300-386647-0.5g |
1-tert-butyl 4-chloromethyl (2S,4S)-2-methylpiperidine-1,4-dicarboxylate |
2137026-13-0 | 95% | 0.5g |
$1056.0 | 2024-06-05 | |
Enamine | EN300-386647-0.25g |
1-tert-butyl 4-chloromethyl (2S,4S)-2-methylpiperidine-1,4-dicarboxylate |
2137026-13-0 | 95% | 0.25g |
$1012.0 | 2024-06-05 |
1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester, (2S,4S)- Related Literature
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
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Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
Additional information on 1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester, (2S,4S)-
Comprehensive Overview of 1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester, (2S,4S)- (CAS No. 2137026-13-0)
The compound 1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester, (2S,4S)- (CAS No. 2137026-13-0) is a highly specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique stereochemistry, marked by the (2S,4S)- configuration, makes it a valuable building block for the development of enantioselective drugs. Researchers and manufacturers are increasingly interested in this compound due to its role in synthesizing bioactive molecules with improved efficacy and reduced side effects.
One of the key features of 1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester, (2S,4S)- is its structural versatility. The presence of a chloromethyl group and a tert-butyl ester moiety allows for further functionalization, making it a preferred choice for medicinal chemists. Recent trends in drug discovery emphasize the importance of chiral purity, and this compound’s (2S,4S)- configuration aligns perfectly with the demand for high-purity intermediates in asymmetric synthesis.
In the context of current scientific advancements, CAS No. 2137026-13-0 has garnered attention for its potential in targeting neurological and metabolic disorders. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to explore its interactions with biological targets. Questions like "What are the synthetic routes for 1,4-Piperidinedicarboxylic acid derivatives?" or "How does (2S,4S)-stereochemistry influence drug activity?" are frequently searched, reflecting the growing interest in this niche area.
The compound’s stability under various conditions is another critical aspect. The tert-butyl ester group enhances its shelf life, while the chloromethyl functionality provides a reactive site for cross-coupling reactions. This dual advantage makes it a staple in laboratories focused on peptide mimetics and small-molecule therapeutics. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions—positions it as a sustainable option for industrial-scale production.
From a commercial perspective, 1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester, (2S,4S)- is often discussed in forums and publications dedicated to fine chemicals. Suppliers and buyers frequently inquire about "bulk availability of CAS No. 2137026-13-0" or "custom synthesis services for chiral piperidine derivatives," highlighting its market relevance. Regulatory compliance, particularly in regions like the U.S. and EU, further underscores the need for high-quality documentation and transparent sourcing.
In summary, 1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester, (2S,4S)- represents a cutting-edge solution for modern synthetic challenges. Its combination of chiral integrity, functional adaptability, and scalability ensures its continued prominence in both academic and industrial settings. As the pharmaceutical landscape evolves, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.
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